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Efficacy and Cardiovascular Parameter Comparison

Centbucridine Lignocaine (2% with Statistical Significance &

Parameter .
(0.5%) Adrenaline) Notes

| Onset of Action (seconds) | 105.2 [1] [2] / 162.9 [3] | 99.7 [1] [2] / 176.0 [3] | p=0.647 (NS) in children [1]
p=0.121 (NS) in adults [3] | | Duration of Action (minutes) | 91.9 [1] [2] / 151.0 [3] | 91.6 [1] [2] / 111.1 [3]
| p=0.931 (NS) in children [1] p=0.00 (Sig) in adults [3] | | Depth of Anesthesia (VAS Score 0) | 82% [3] |
83% [3] | p=0.134 (NS); no significant difference in pain perception [3] | | Effect on Heart Rate |
Statistically significant drop at 10 and 30 mins (p<0.001) [1] [2] | Statistically significant increase [4] [5] |

Centbucridine promotes cardiovascular stability; Lignocaine+Adrenaline causes adrenergic activation [4] |

Experimental Protocols in Cited Studies

The data in the table above is derived from robust clinical trial methodologies. Here is a summary of the key

experimental designs:

e Study 1 (Children, 2020) [1] [2]: A split-mouth, triple-blind, randomized controlled trial.
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o Participants: 56 children aged 12-14 years requiring bilateral dental procedures.

o Intervention: Each participant received both 0.5% Centbucridine and 2% Lignocaine with
adrenaline on opposite sides in a random order.

o Assessment: Onset, duration, and depth of anesthesia were measured using a stopwatch and
a pre-validated Visual Analog Scale (VAS). Pulse rate was monitored with a pulse oximeter.

e Study 2 (Adults, 2011) [3]: A double-blind randomized controlled trial.

o Participants: 198 healthy adults (ASA-I) requiring lower molar extraction.

o Intervention: Patients randomly received a single cartridge of either 0.5% Centbucridine or
2% Lignocaine with adrenaline (1:200,000) via Inferior Alveolar Nerve Block.

o Assessment: Onset and duration were measured subjectively and confirmed objectively via
pinprick test. Depth of anesthesia was recorded using a VAS (0-5). Blood pressure and pulse
were monitored at baseline, 10, 20, 30, and 60 minutes.

The workflow of a typical comparative clinical trial, as used in these studies, can be visualized as follows:
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Key Differentiating Factors for Researchers

Beyond the clinical data, several underlying factors are critical for drug development and application:

¢ Chemical and Pharmacological Profile: Centbucridine is a quinoline derivative and belongs to a
novel, non-ester, non-amide class of local anesthetics [3] [6]. It is reported to be 4-5 times more
potent than Lignocaine and possesses inherent vasoconstrictor and antihistaminic properties,

eliminating the need for added adrenaline [7]. Lignocaine, an amide anesthetic, causes vasodilation
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and requires a vasoconstrictor like adrenaline to prolong its duration and reduce systemic absorption

[8].

e Cardiovascular Safety Profile: This is the most significant differentiating factor. The adrenaline in
Lignocaine formulations causes a well-documented increase in heart rate and plasma adrenaline
levels [4] [5]. In contrast, Centbucridine demonstrates a stable or slightly reduced heart rate,
making it a compelling alternative for patients with cardiovascular comorbidities (e.g., hypertension,

ischemic heart disease) or thyroid disorders where adrenergic vasoconstrictors are contraindicated [1]

[7] [5].

¢ Research and Commercial Status: Despite its invention in India decades ago and proven efficacy in
medical fields like ophthalmology, Centbucridine has not been widely adopted in global dental
practice [3] [7]. Lignocaine with adrenaline remains the "gold standard" due to its long track record,

widespread availability, and extensive clinical data [8].

Conclusion and Research Implications

In summary, the experimental data indicates that 0.5% Centbucridine is statistically equivalent to 2%
Lignocaine with adrenaline in terms of anesthetic efficacy for dental extractions. The choice between them

should be guided by patient-specific factors:

e Centbucridine is a superior choice for patients with cardiovascular contraindications to
adrenaline. Its unique chemical structure and inherent vasoconstrictor property present a promising
area for further research and drug development.

¢ Lignocaine with Adrenaline remains the standard of care for healthy patients due to its proven
history and effectiveness.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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